2-[3-(Pyridin-2-ylmethoxy)pyrrolidin-1-yl]-5-(trifluoromethyl)benzoic acid

• IUPAC Name: 2-[3-(pyridin-2-ylmethoxy)pyrrolidin-1-yl]-5-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C18H17F3N2O3/c19-18(20,21)12-4-5-16(15(9-12)17(24)25)23-8-6-14(10-23)26-11-13-3-1-2-7-22-13/h1-5,7,9,14H,6,8,10-11H2,(H,24,25)
• InChI Key: NBGRERFNOKZQLO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OCC2=CC=CC=N2)C3=C(C=C(C=C3)C(F)(F)F)C(=O)O
• Molecular Formula: C18H17F3N2O3
• Molecular Weight: 366.3 g/mol

Description

2-[3-(Pyridin-2-ylmethoxy)pyrrolidin-1-yl]-5-(trifluoromethyl)benzoic acid is a useful research compound. Its molecular formula is C18H17F3N2O3 and its molecular weight is 366.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Lanthanide-based coordination polymers :

  • Compounds similar to the specified chemical, like 3,5-bis(pyridine-2-ylmethoxy)benzoic acid, have been used in creating lanthanide coordination compounds. These complexes exhibit interesting photophysical properties, including efficient light harvesting and bright green luminescence, making them potentially useful in photonic and luminescent applications (Sivakumar et al., 2011).

• Metal–organic frameworks (MOFs) :

  • Derivatives of pyridine carboxylate ligands have been used to construct novel 3D metal–organic frameworks. These structures exhibit unique topologies and can be applied in areas like catalysis, gas storage, and separation due to their porous nature (Guang-Juan Xu et al., 2009).

• Hydrogen-bonded co-crystal structures :

  • Compounds with benzoic acid and pyrrolidine structures have been studied for their ability to form hydrogen-bonded co-crystal structures. These structures are significant in pharmaceuticals and materials science for developing new solid forms of compounds (Chesna et al., 2017).

• Transfer hydrogenation catalysis :

  • Pyridine derivatives have been used in water-soluble half-sandwich complexes for catalytic transfer hydrogenation of carbonyl compounds. This application is vital in green chemistry for the development of environmentally friendly catalytic processes (Prakash et al., 2014).

• Synthesis of novel ligands :

  • Research into the synthesis of pyridin-ylmethyl 3,5-bis(pyridin-ylmethoxy)benzoate, a similar compound, has been carried out. This research is fundamental in developing new ligands for coordination chemistry, which can be used in creating new materials and catalysts (Wang Xiu-jian, 2009).

• Pharmaceutical applications :

  • Similar compounds, like 5-lipoxygenase-activating protein inhibitors, have been developed for their potential use in treating conditions like asthma. Such research demonstrates the medical potential of these kinds of compounds (Hutchinson et al., 2009).